Cas no 19790-60-4 (3-(Phenylmethoxy)propanal)

3-(Phenylmethoxy)propanal Properties

Names and Identifiers

• Propanal,3-(phenylmethoxy)-
• 3-Benzyloxy-Propionaldehyde
• 3-(BENZYLOXY)PROPANAL
• 3-(Phenylmethoxy)pro
• 3-(Phenylmethoxy)propanal
• 3-Benzyloxy-1-propanal
• NULL
• 3-Benzyloxypropionaldehyde
• 3-phenylmethoxypropanal
• 3-(Benzyloxy)-1-propanal
• 3-(Benzyloxy)propionaldehyde
• beta-(Benzyloxy)propionaldehyde
• Propanal, 3-(phenylmethoxy)-
• 3-Benzyloxypropionaldehyde 96%
• AS-19780
• SCHEMBL1428305
• AMY3580
• SY275149
• 3-benzyloxy-1-propanaldehyde
• 19790-60-4
• 3-benzyloxypropanal
• Z1080367286
• CS-W010833
• AKOS012340690
• MFCD00506599
• W-206459
• EN300-98978
• DTXSID90447162
• ANSYAMHYCYOWAW-UHFFFAOYSA-N
• FT-0709522
• W18571
• 3-Benzyloxypropionaldehyde, 96%
• A902302
• 3-benzyloxy propanal
• DA-08580
• +Expand

• MDL： MFCD00506599
• InChIKey： ANSYAMHYCYOWAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O2/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-7H,4,8-9H2
• SMILES： C1=CC=C(C=C1)COCCC=O

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.79220
• PSA: 26.30000
• Refractive Index: n20/D 1.512
• Boiling Point: 262.6±15.0 ºC (760 Torr),
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• Density: 1.059 g/mL at 25 °C

3-(Phenylmethoxy)propanal Security Information

• WGK Germany：3
• Safety Instruction： 61
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 52/53
• Signal Word：Warning

3-(Phenylmethoxy)propanal Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%